Cas no 29050-59-7 (Benzene,2-[(2,5-dimethylphenyl)methyl]-1,4-dimethyl-)

• Product Name: Benzene,2-[(2,5-dimethylphenyl)methyl]-1,4-dimethyl-
• CAS No: 29050-59-7
• MF: C₁₇H₂₀
• MW: 224.340704917908
• CID: 276443
• PubChem ID: 275153
• Update Time: 2025-04-19

Benzene,2-[(2,5-dimethylphenyl)methyl]-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-[(2,5-dimethylphenyl)methyl]-1,4-dimethyl-
• 2-[(2,5-dimethylphenyl)methyl]-1,4-dimethylbenzene
• 2,5,2',5'-tetramethyldiphenylmethane
• 2,5-Xylyl disulfide
• 2.5.2'.5'-Tetramethyl-diphenyldisulfid
• AC1Q7EAM
• Bis(2,5-dimethylphenyl)disulfid
• bis(2,5-dimethylphenyl)disulfide
• bis-(2,5-dimethylphenyl)disulfide
• bis(2,5-dimethylphenyl)methane
• bis-(2,5-dimethyl-phenyl)-methane
• Bis(2,5-xylylthio)disulfide
• Di(2,5-xylyl) disulphide
• Disulfide, bis(2,5-dimethylphenyl)
• EINECS 223-278-7
• NSC121798
• NSC-121798
• DTXSID20951646
• 2,2',5,5'-Tetramethyldiphenylmethane
• 1,1'-Methylenebis(2,5-dimethylbenzene)
• WPPLRVAZKNMRHK-UHFFFAOYSA-N
• 29050-59-7

• Inchi： 1S/C17H20/c1-12-5-7-14(3)16(9-12)11-17-10-13(2)6-8-15(17)4/h5-10H,11H2,1-4H3
• InChI Key： WPPLRVAZKNMRHK-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=CC=1C)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 224.1566
• Monoisotopic Mass: 224.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.958
• Boiling Point: 332.9°Cat760mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.553
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes